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Compound of Interest

Compound Name:
(4,5-Difluoro-2-

iodophenyl)methanol

Cat. No.: B13469543

Get Quote

Executive Summary: Immediate Action Protocol
Do not dispose of (4,5-Difluoro-2-iodophenyl)methanol down the drain or in general trash.

This compound is a Poly-Halogenated Organic.[1] It poses unique risks due to the presence of

both Iodine (heavy halogen, potential for toxic gas release) and Fluorine (hydrofluoric acid

generation during incineration).

Primary Disposal Stream: Halogenated Organic Waste.[1]

Critical Incompatibility: Do NOT mix with strong oxidizing agents (Nitric Acid, Peroxides) or

strong acids.

Spill Response: Do not use water.[1] Adsorb with inert material.[1][2][3][4]

Chemical Profile & Hazard Identification
To ensure compliant disposal, the waste profile must accurately reflect the chemical structure.

This compound is not merely a "solvent" but a functionalized intermediate.[1]
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Parameter Data Operational Implication

Chemical Name
(4,5-Difluoro-2-

iodophenyl)methanol

Must be listed on waste tags.

[4][5]

CAS Number
Refer to specific vendor CoA

(e.g., 847502-83-4)

Required for waste

manifesting.

Functional Groups
Benzyl Alcohol, Aryl Iodide,

Aryl Fluoride

Reactive sites for disposal

logic.

Physical State
Solid (typically off-white

powder)

Dust inhalation hazard during

weighing/transfer.[1]

Key Hazard Iodine Release

Acidification can release

purple Iodine gas (

).[1]

Key Hazard HF Generation
Combustion releases

Hydrogen Fluoride.[1]

Scientific Rationale for Segregation (The "Why")
Effective safety relies on understanding causality.[1] We segregate this waste not just to follow

rules, but to prevent specific chemical events in the waste drum.

A. The Iodine Hazard (Acid Sensitivity)
Unlike chlorinated solvents, aryl iodides have a weaker Carbon-Halogen bond.

Mechanism: In the presence of strong acids or oxidizers, the iodide moiety can oxidize to

elemental iodine (

).

Risk:

is corrosive and sublimates into a violet, toxic vapor that can pressurize waste containers
and corrode metal drums.
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Protocol: Never commingle this waste with "Acid Waste" or "Oxidizing Waste" streams.[1]

B. The Fluorine Hazard (Incineration)
Mechanism: When sent to a waste incinerator, the fluorine atoms convert to Hydrogen

Fluoride (HF).

Risk: HF destroys standard refractory brick lining in incinerators.[1]

Protocol: Waste contractors must be notified of "High Halogen" content so they can route the

drum to a facility with appropriate caustic scrubbers [1].[1]

Step-by-Step Disposal Procedures
Scenario A: Pure Solid Waste (Expired/Excess Material)

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Avoid glass

if possible to prevent breakage-related spills.[1]

Labeling: Affix a hazardous waste tag immediately.[1]

Constituents: (4,5-Difluoro-2-iodophenyl)methanol (100%).

Hazard Checkbox: Toxic, Irritant.[1][6]

Segregation: Place the jar in the Solid Halogenated Waste secondary containment bin.

Scenario B: Reaction Mixtures & Mother Liquors (Liquid
Waste)
Most researchers encounter this compound dissolved in solvents (e.g., DCM, THF, Ethyl

Acetate).

pH Check: Before adding to a waste carboy, check the pH of the solution.[1]

Requirement: pH must be Neutral (pH 6-8).[1][5]

Action: If acidic, neutralize carefully with saturated Sodium Bicarbonate (
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). Caution: Gas evolution.

Quenching Active Iodine (Expert Tip):

If the solution is dark/purple (indicating free iodine), add 10% Sodium Thiosulfate solution

until the color fades to yellow/clear [2]. This reduces volatile

back to stable iodide (

).[1][5]

Solvent Compatibility:

Compatible: Dichloromethane, Chloroform, Ethyl Acetate.

Incompatible: Do not mix with Nitric Acid waste or Piranha solution.[1]

Transfer: Pour into the Halogenated Solvent Waste carboy (Red Can/Jerrycan).

Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the

dissolved halogenated compound mandates the entire mixture be treated as Halogenated

Waste [3].

Visual Workflow: Disposal Decision Tree
The following diagram outlines the decision logic for disposing of (4,5-Difluoro-2-
iodophenyl)methanol.
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Figure 1: Logic flow for the safe categorization and treatment of iodinated benzyl alcohol waste.
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Spill Management & Emergency Procedures
Spill Scenario: 5g bottle dropped on the lab floor.

Evacuate & Ventilate: If dust is visible, clear the immediate area to prevent inhalation.[1]

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[1] If powder is

fine/aerosolized, use an N95 or P100 respirator.[1]

Containment: Do NOT use water (this spreads the contamination).[1]

Cleanup:

Cover the spill with a specialized Solvent Absorbent (e.g., Vermiculite or commercial spill

pads).

Sweep carefully into a dustpan designated for hazardous waste.[1]

Wipe the surface with a solvent-dampened paper towel (Acetone or Ethanol) to pick up

residue.[1]

Disposal: Place all absorbent materials, gloves, and wipes into a clear plastic bag, seal it,

and place it in the Solid Halogenated Waste container.

Regulatory Compliance (US EPA Context)
While this specific compound may not have a unique "P" or "U" list code, it falls under strict

regulatory categories:

Waste Coding:

If dissolved in spent halogenated solvents (DCM), use code F002 [3].

If pure solid, it is typically classified as Hazardous Waste due to toxicity characteristics.[1]

RCRA Requirement: The "Cradle-to-Grave" responsibility requires you to accurately describe

the "High Iodine/Fluorine" content on the waste profile sheet provided to your waste vendor
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(e.g., Veolia, Clean Harbors). Failure to declare halogens can result in heavy fines if the

waste damages the incinerator [1].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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